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Introduction: The skeletal isomerization of linear alkanes to their branched counterparts is a

cornerstone reaction in the petroleum and chemical industries, primarily aimed at increasing

the octane number of gasoline. Aluminum bromide (AlBr₃), a potent Lewis acid, serves as an

effective catalyst for this transformation, often in conjunction with a hydrogen halide promoter

like hydrogen bromide (HBr). When combined, they form a superacidic system capable of

activating the otherwise inert C-H bonds of alkanes.[1] This document provides a detailed

overview of the reaction mechanism, experimental protocols for laboratory-scale isomerization,

and relevant quantitative data.

Reaction Mechanism
The AlBr₃ catalyzed isomerization of alkanes proceeds through a carbenium ion chain

mechanism. The reaction is typically initiated by trace amounts of olefins or by the direct, albeit

slower, activation of the alkane by the superacid catalyst.[2][3] The overall process can be

divided into three main stages: initiation, propagation (isomerization), and termination.

1.1. Formation of the Active Catalyst: Aluminum bromide itself is a strong Lewis acid. In the

presence of a Brønsted acid like HBr, it forms a highly acidic complex, H⁺[AlBr₄]⁻, which acts

as the superacidic catalyst responsible for initiating the isomerization.[1]

1.2. Catalytic Cycle:
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Initiation: The catalytic cycle begins with the formation of a carbenium ion. This can occur via

two primary pathways:

Hydride Abstraction: The superacid directly abstracts a hydride ion (H⁻) from an n-alkane

molecule, generating a secondary carbenium ion.[2]

Olefin Protonation: Trace amounts of olefin impurities, often present in alkane feedstocks,

are readily protonated by the superacid to form a carbenium ion.[3]

Isomerization (Propagation): The secondary carbenium ion undergoes a series of

rearrangements to form a more stable tertiary carbenium ion. This is the key isomerization

step and typically proceeds through a protonated cyclopropane (PCP) intermediate to avoid

the high energy barrier associated with the formation of a primary carbocation via a simple

1,2-alkyl shift.[4]

The initial secondary carbenium ion rearranges into a more stable, branched tertiary

carbenium ion.

This rearranged carbenium ion then propagates the chain reaction.

Propagation: The newly formed tertiary carbenium ion abstracts a hydride ion from another

n-alkane molecule. This step yields the final iso-alkane product and regenerates a secondary

carbenium ion, which continues the catalytic cycle.[2][3]

Termination: The chain reaction can be terminated through various pathways, such as the

reaction of a carbenium ion with a bromide ion or other trace impurities.

Undesirable side reactions, such as cracking (β-scission), can also occur, particularly at higher

temperatures or longer reaction times.[5][6] These reactions also proceed via carbenium ion

intermediates and lead to the formation of lower molecular weight alkanes and alkenes.
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Detailed Isomerization Step (Butane Example)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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